Cas no 773872-37-0 ([1,1'-Biphenyl]-3-methanol,3'-chloro-)

• Product Name: [1,1'-Biphenyl]-3-methanol,3'-chloro-
• CAS No: 773872-37-0
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• MDL: MFCD05979051
• CID: 552254
• PubChem ID: 1392400
• Update Time: 2025-10-31

[1,1'-Biphenyl]-3-methanol,3'-chloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-methanol,3'-chloro-
• (3\'-Chloro-[1,1\'-biphenyl]-3-yl)methanol
• (3'-Chloro-[1,1'-biphenyl]-3-yl)methanol
• [3-(3-chlorophenyl)phenyl]methanol
• 3-(3-Chlorophenyl)benzyl alcohol
• (3'-Chlorobiphenyl-3-yl)-methanol
• BB 0224057
• MFCD05979051
• AKOS004116733
• AS-2158
• CS-0357191
• DTXSID20362617
• {3'-chloro-[1,1'-biphenyl]-3-yl}methanol
• SCHEMBL6968998
• A865266
• 773872-37-0
• (3'-chloro[1,1'-biphenyl]-3-yl)methanol

• MDL： MFCD05979051
• Inchi： 1S/C13H11ClO/c14-13-6-2-5-12(8-13)11-4-1-3-10(7-11)9-15/h1-8,15H,9H2
• InChI Key： ZCFMILDJVAAINR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC=CC(CO)=C1

Computed Properties

• Exact Mass: 218.05000
• Monoisotopic Mass: 218.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.49930

[1,1'-Biphenyl]-3-methanol,3'-chloro- Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on [1,1'-Biphenyl]-3-methanol,3'-chloro-

Introduction to [1,1'-Biphenyl]-3-methanol,3'-chloro-

The compound [1,1'-Biphenyl]-3-methanol,3'-chloro- (CAS No. 773872-37-0) is a significant organic molecule with a unique structure and versatile applications. This compound belongs to the class of biphenyl derivatives, which have been extensively studied for their roles in various chemical and biological systems. The molecule consists of two phenyl rings connected by a single bond (biphenyl system), with a hydroxymethyl group (-CH2OH) attached to the third position of one ring and a chlorine atom (-Cl) at the third position of the other ring. This structural arrangement imparts unique electronic and steric properties to the molecule, making it valuable in diverse fields such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of [1,1'-Biphenyl]-3-methanol,3'-chloro-. Researchers have explored various methodologies to construct this compound, including coupling reactions and directed metallation strategies. For instance, a study published in the Journal of Organic Chemistry demonstrated a palladium-catalyzed coupling reaction that facilitates the construction of biphenyl systems with high precision. This method not only enhances the yield but also improves the purity of the final product, making it more suitable for large-scale applications.

The electronic properties of [1,1'-Biphenyl]-3-methanol,3'-chloro- are influenced by the electron-withdrawing chlorine atom and the hydroxymethyl group. The chlorine substituent introduces an electron-withdrawing effect through inductive interactions, while the hydroxymethyl group can act as both an electron-donating and hydrogen-bonding moiety. These contrasting effects create a dynamic balance that modulates the reactivity of the molecule in various chemical transformations. Recent studies have highlighted its potential as a building block in medicinal chemistry for designing bioactive molecules with improved pharmacokinetic profiles.

In terms of applications, [1,1'-Biphenyl]-3-methanol,3'-chloro- has found utility in asymmetric synthesis due to its ability to induce chirality in complex molecules. A notable example is its use as a chiral auxiliary in enantioselective reactions reported in Nature Communications. This application underscores its importance in constructing enantiomerically pure compounds, which are critical for drug development and other therapeutic interventions.

Moreover, [1,1'-Biphenyl]-3-methanol,3'-chloro- has been explored as a precursor for advanced materials such as liquid crystals and functional polymers. Its rigid biphenyl core contributes to molecular rigidity and planarity—key attributes for materials exhibiting specific optical or electronic properties. Recent research has focused on incorporating this compound into self-assembled monolayers (SAMs) for applications in nanotechnology and sensor development.

From an environmental perspective, understanding the degradation pathways of [1,1'-Biphenyl]-3-methanol,3'-chloro- is crucial for assessing its ecological impact. Studies conducted under simulated environmental conditions reveal that this compound undergoes biodegradation through microbial action under aerobic conditions. These findings are essential for ensuring sustainable practices in industries utilizing this compound.

In conclusion, [1,1'-Biphenyl]-3-methanol,3'-chloro- (CAS No. 773872-37-0) stands out as a versatile organic molecule with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to advanced materials science. Ongoing research continues to unlock new possibilities for this compound while addressing its environmental implications to promote sustainable innovation.